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Compound of Interest

Compound Name: 3-(1-Carboxyvinyloxy)benzoic acid

Cat. No.: B091144 Get Quote

An In-depth Technical Guide to 3-(1-carboxyethenoxy)benzoic acid

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Nomenclature
The compound with the common name 3-[(1-Carboxyvinyl)oxy]benzoic acid is a dicarboxylic

acid featuring a benzoic acid core substituted at the meta-position with a (1-carboxyvinyl)oxy

group. According to the standards set by the International Union of Pure and Applied Chemistry

(IUPAC), its formal name is 3-(1-carboxyethenoxy)benzoic acid. This compound is also known

in the literature as deoxydehydrochorismic acid, highlighting its structural relationship to key

biological intermediates.

Chemical Identifiers
A summary of the key chemical identifiers for 3-(1-carboxyethenoxy)benzoic acid is provided in

the table below. This data is essential for database searching, compound registration, and

procurement.
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Identifier Value

IUPAC Name 3-(1-carboxyethenoxy)benzoic acid

Common Name 3-[(1-Carboxyvinyl)oxy]benzoic acid

Synonym Deoxydehydrochorismic acid

CAS Number 16929-37-6

Molecular Formula C₁₀H₈O₅

Molecular Weight 208.17 g/mol

PubChem CID 23844017

ChEBI ID CHEBI:77107

Canonical SMILES C=C(C(=O)O)OC1=CC=CC(=C1)C(=O)O

InChI Key HGVAHYJMDVROLE-UHFFFAOYSA-N

Biochemical Significance: The Shikimate Pathway
3-(1-carboxyethenoxy)benzoic acid is structurally analogous to chorismic acid, the final product

of the seven-enzyme shikimate pathway.[1] This metabolic pathway is of paramount

importance as it is responsible for the biosynthesis of aromatic amino acids (phenylalanine,

tyrosine, and tryptophan) in bacteria, fungi, and plants.[2] Crucially, the shikimate pathway is

absent in mammals, making its enzymes highly attractive targets for the development of non-

toxic antimicrobial agents, herbicides, and other therapeutics.

The final step of this pathway is the conversion of 5-enolpyruvylshikimate-3-phosphate (EPSP)

to chorismate, a reaction catalyzed by the enzyme chorismate synthase.[2] This transformation

involves a 1,4-trans elimination of a phosphate group and a proton.[2] Although this is not a net

redox reaction, the enzyme uniquely requires a reduced flavin mononucleotide (FMNH₂) as a

cofactor for its catalytic activity.[2]

Signaling Pathway: Chorismate Synthase Catalysis
The mechanism of chorismate synthase is a subject of significant interest in enzymology. The

diagram below illustrates the key steps in the conversion of EPSP to chorismate, which serves
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as the precursor for aromatic amino acids and other secondary metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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